3-(but-3-yn-2-yl)-1,3-oxazolidin-2-one
Overview
Description
3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one is a heterocyclic compound belonging to the oxazolidinone family. It is a versatile building block for synthesizing a variety of compounds, such as pharmaceuticals, agrochemicals, and materials. In addition, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one has a range of applications in scientific research due to its unique structure and properties.
Scientific Research Applications
3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one has a wide range of applications in scientific research. It is used as a building block for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and materials. It is also used as a catalyst for a variety of reactions, such as the Diels-Alder reaction and the Wittig reaction. In addition, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one is used as an analytical reagent for the determination of the concentration of a variety of compounds, such as amino acids and nucleic acids.
Mechanism of Action
3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one is an organic compound that has a variety of biochemical and physiological effects. It is known to act as an inhibitor of certain enzymes, such as the protease enzymes, which are responsible for the breakdown of proteins in the body. In addition, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one is known to act as an agonist of certain receptors, such as the muscarinic receptors, which are responsible for the transmission of signals in the nervous system.
Biochemical and Physiological Effects
3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one has a variety of biochemical and physiological effects. It is known to act as an inhibitor of certain enzymes, such as the protease enzymes, which are responsible for the breakdown of proteins in the body. In addition, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one is known to act as an agonist of certain receptors, such as the muscarinic receptors, which are responsible for the transmission of signals in the nervous system. It is also known to act as an inhibitor of certain ion channels, such as the calcium channels, which are responsible for the regulation of calcium levels in the body. In addition, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one is known to act as an inhibitor of certain enzymes, such as the cyclooxygenase enzymes, which are responsible for the production of prostaglandins.
Advantages and Limitations for Lab Experiments
The use of 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one in lab experiments has a number of advantages. It is relatively easy to synthesize and is relatively inexpensive. In addition, it is stable and has a low toxicity. However, there are a number of limitations associated with the use of 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one in lab experiments. It is a relatively new compound and there is limited information available about its properties and effects. In addition, it is difficult to purify and can be difficult to handle.
Future Directions
There are a number of potential future directions for the use of 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one. It could be used as a building block for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and materials. It could also be used as a catalyst for a variety of reactions, such as the Diels-Alder reaction and the Wittig reaction. In addition, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one could be used as an analytical reagent for the determination of the concentration of a variety of compounds, such as amino acids and nucleic acids. Finally, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one could be used to study the biochemical and physiological effects of the compound, as well as its potential therapeutic applications.
Synthesis Methods
3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one can be synthesized through a variety of methods. The most common method is the reaction of 1,3-dicarboxylic acid with an aldehyde in the presence of an acid catalyst. This reaction produces a mixture of 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one and its isomer, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-thione. Another method is the reaction of an alcohol with a nitrile in the presence of an acid catalyst. This method produces a mixture of 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-one and its isomer, 3-(But-3-yn-2-yl)-1,3-oxazolidin-2-thione.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(but-3-yn-2-yl)-1,3-oxazolidin-2-one involves the reaction of but-3-yn-2-ol with ethyl chloroformate to form 3-(but-3-yn-2-yl)oxazolidin-2-one, which is then treated with acetic anhydride to yield the final product.", "Starting Materials": [ "But-3-yn-2-ol", "Ethyl chloroformate", "Acetic anhydride" ], "Reaction": [ "Step 1: But-3-yn-2-ol is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form 3-(but-3-yn-2-yl)oxazolidin-2-one.", "Step 2: The resulting 3-(but-3-yn-2-yl)oxazolidin-2-one is then treated with acetic anhydride in the presence of a catalyst such as pyridine to yield the final product, 3-(but-3-yn-2-yl)-1,3-oxazolidin-2-one." ] } | |
CAS RN |
1596863-12-5 |
Product Name |
3-(but-3-yn-2-yl)-1,3-oxazolidin-2-one |
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
